(2-Nitro-benzylidene)-(4-pyridin-2-yl-piperazin-1-yl)-amine

• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol
• IUPAC Name: (E)-1-(2-nitrophenyl)-N-(4-pyridin-2-ylpiperazin-1-yl)methanimine
• InChI: InChI=1S/C16H17N5O2/c22-21(23)15-6-2-1-5-14(15)13-18-20-11-9-19(10-12-20)16-7-3-4-8-17-16/h1-8,13H,9-12H2/b18-13+
• InChI Key: PURCLPLAJBDPSN-QGOAFFKASA-N
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=N2)/N=C/C3=CC=CC=C3[N+](=O)[O-]
• SMILES: C1CN(CCN1C2=CC=CC=N2)N=CC3=CC=CC=C3[N+](=O)[O-]

Description

1-(2-nitrophenyl)-N-[4-(2-pyridinyl)-1-piperazinyl]methanimine is a member of piperazines and a member of pyridines.

Scientific Research Applications

Chemistry and Molecular Interactions

• Directing Group in C-H Amination : 2-(Pyridin-2-yl) aniline, a component of the compound, serves as a directing group for C-H amination mediated by cupric acetate. This process is effective for aminating β-C(sp2)-H bonds of benzamide derivatives with various amines, showing functional group tolerance in air (Zhao et al., 2017).

Biological Activities

• Antimicrobial Activity : Compounds derived from 2-aminopyridine, which shares structural similarities with the query compound, have shown variable and modest antimicrobial activity against specific bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

• Anticancer Properties : Novel Mannich bases derived from compounds structurally related to (2-Nitro-benzylidene)-(4-pyridin-2-yl-piperazin-1-yl)-amine have exhibited moderate cytotoxic activity against prostate cancer cell lines, suggesting potential applications in cancer therapy (Demirci & Demirbas, 2019).

• Vasodilation Activity : Related pyridinecarboxylates have shown considerable vasodilation properties, which could be of interest in cardiovascular research (Girgis et al., 2008).

• Efflux Pump Inhibition in Bacteria : Certain derivatives have been identified as bacterial efflux pump inhibitors, showing potential in restoring antibiotic efficacy against multidrug-resistant bacteria (Żesławska, Nitek, & Handzlik, 2017).

• Depression and Nootropic Agents : Some derivatives have shown antidepressant and nootropic activities, indicating potential applications in central nervous system disorders (Thomas et al., 2016).

Material Science and Catalysis

• Luminescence and Coordination Chemistry : Studies on dinuclear lead(II) compounds containing similar structural elements have revealed insights into luminescence behavior and metal coordination chemistry, which could be relevant for materials science applications (Chattopadhyay et al., 2010).

• Catalytic Activity in Acylation Chemistry : Polymethacrylates containing pyridyl derivatives have shown effectiveness as catalysts in acylation chemistry, highlighting the potential use of such compounds in industrial chemical processes (Mennenga et al., 2015).